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Compound of Interest

Compound Name:
3(2H)-Benzofuranone, 6,7-

dihydroxy-

Cat. No.: B1293603 Get Quote

Essential Safety and Handling Guide for 3(2H)-
Benzofuranone, 6,7-dihydroxy-
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3(2H)-Benzofuranone, 6,7-dihydroxy- (CAS No: 6272-27-1),

tailored for researchers, scientists, and professionals in drug development. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
3(2H)-Benzofuranone, 6,7-dihydroxy- is classified as a hazardous substance. The primary

routes of exposure are inhalation, eye contact, skin contact, and ingestion.[1]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Pictogram:

Irritant (Exclamation Mark)

Hazard Description
Primary Routes of

Exposure

Potential Health

Effects

Skin Irritation

Causes redness,

itching, scaling,

blistering, or dryness

upon contact.[1]

Skin Contact
Inflammation and

irritation.[1]

Serious Eye Irritation

Can result in redness,

pain, or severe eye

damage.[1]

Eye Contact

Significant eye

irritation and potential

for damage.[1]

Respiratory Irritation

May cause irritation of

the lungs and

respiratory system.[1]

Inhalation
Respiratory tract

irritation.[1]

Ingestion

Overexposure may

lead to serious illness

or death.[1]

Ingestion

Not specified, but

considered a route of

exposure.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Recommended Equipment Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
To prevent skin contact.[1]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may

also be appropriate.

To protect eyes from splashes

and particles.[1]

Skin and Body Protection Laboratory coat.
To protect clothing and skin

from contamination.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator if dust or aerosols

are generated or if working in a

poorly ventilated area.

To prevent inhalation of the

compound.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Work in a well-ventilated area, preferably a certified chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting work.

Clearly label all containers.

Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
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Use tools (e.g., spatula, scoop) for transferring the solid material to minimize dust

generation.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Decontaminate the work area.

Remove and properly store or dispose of contaminated PPE.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is required to contain and clean up the

material safely.

Spill Occurs Evacuate and Secure Area Don Appropriate PPE Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
and Absorbent Decontaminate Spill Area Dispose of Waste as

Hazardous Material Spill Response Complete

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Secure the Area: Immediately alert personnel in the vicinity and evacuate all

non-essential individuals. Restrict access to the contaminated zone.

Ventilate the Area: If it is safe to do so, increase ventilation to the area.

Wear Appropriate PPE: Don all required personal protective equipment before entering the

spill area.

Contain the Spill: For a solid, carefully sweep or vacuum the material to avoid dust

generation. For a liquid, use an inert absorbent material like vermiculite or sand to contain

the spill. Do not use combustible materials.[2]
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Collect the Waste: Place the contained material and any contaminated absorbents into a

clearly labeled, sealable hazardous waste container.[2]

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by washing

with soap and water. All cleaning materials must also be disposed of as hazardous waste.[2]

Dispose of Contaminated Materials: All contaminated clothing, PPE, and cleanup materials

must be collected and disposed of as hazardous waste.[2]

Disposal Plan
Unused or waste 3(2H)-Benzofuranone, 6,7-dihydroxy- and its containers must be treated as

hazardous chemical waste.

Primary Disposal Method: The recommended method for disposal is to transfer the waste to

a licensed hazardous waste disposal facility.[1][2] These facilities are equipped to handle and

treat toxic chemicals in a safe and environmentally sound manner.

Container Disposal: Dispose of contents and container to an approved waste disposal plant.

[1] Do not reuse empty containers.

Regulatory Compliance: All disposal activities must be in strict accordance with local, state,

and federal regulations. Do not let the product enter drains, other waterways, or soil.[1]

First Aid Measures
General Advice: Immediately remove any clothing contaminated by the product. Consult a

physician and show them the safety data sheet.[1]

If Inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[1]

In Case of Skin Contact: Wash off with plenty of soap and water. If skin irritation occurs, get

medical advice/attention.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a poison center or doctor if you feel unwell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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